Cas no 823835-82-1 (N-(3-acetylphenyl)-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-(3-acetylphenyl)-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 823835-82-1
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 6441714
• Update Time: 2025-05-20

N-(3-acetylphenyl)-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-(4-methylbenzenesulfonyl)acetamide
• Acetamide, N-(3-acetylphenyl)-2-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C17H17NO4S/c1-12-6-8-16(9-7-12)23(21,22)11-17(20)18-15-5-3-4-14(10-15)13(2)19/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key： OROJCKVNCMQCJR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 610.2±55.0 °C(Predicted)
• pka: 11.97±0.70(Predicted)

Additional information on N-(3-acetylphenyl)-2-(4-methylbenzenesulfonyl)acetamide

N-(3-acetylphenyl)-2-(4-methylbenzenesulfonyl)acetamide (CAS 823835-82-1): A Comprehensive Overview

N-(3-acetylphenyl)-2-(4-methylbenzenesulfonyl)acetamide (CAS 823835-82-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative features a unique molecular structure combining acetylphenyl and methylbenzenesulfonyl groups, making it valuable for various applications. Researchers particularly focus on its potential as a chemical intermediate in drug discovery and material science.

The compound's molecular formula is C₁₇H₁₇NO₄S, with a molecular weight of 331.39 g/mol. Its structural features include both amide and sulfonyl functional groups, which contribute to its reactivity and potential biological activities. Current studies explore its role in developing enzyme inhibitors, particularly in targeting specific protein-protein interactions that are relevant to modern therapeutic approaches.

In pharmaceutical applications, N-(3-acetylphenyl)-2-(4-methylbenzenesulfonyl)acetamide shows promise as a precursor for small molecule drugs. Its structural motif appears in several investigational compounds targeting inflammation and metabolic disorders. The presence of both electron-withdrawing and electron-donating groups in its architecture makes it particularly interesting for medicinal chemistry optimization studies.

The synthesis of CAS 823835-82-1 typically involves multi-step organic reactions, starting from commercially available precursors. Recent literature highlights improved synthetic routes that enhance yield and purity, addressing one of the key challenges in scaling up production. These advancements align with the growing demand for high-purity chemical intermediates in drug development pipelines.

From a commercial perspective, N-(3-acetylphenyl)-2-(4-methylbenzenesulfonyl)acetamide has seen steady market growth, particularly in regions with strong pharmaceutical research sectors. Suppliers often provide this compound in various purity grades (95-99%) to meet different research needs. The pricing structure reflects its status as a research-grade chemical, with costs varying based on quantity and purity specifications.

Storage and handling recommendations for this compound emphasize protection from moisture and light, with suggested storage temperatures between 2-8°C. These precautions maintain the compound's stability, which is crucial for research reproducibility - a hot topic in contemporary scientific reproducibility discussions. Proper handling aligns with good laboratory practices that are increasingly emphasized across the research community.

Analytical characterization of CAS 823835-82-1 typically involves HPLC, NMR, and mass spectrometry techniques. Recent publications have explored advanced analytical methods, including LC-MS/MS approaches, to better understand its properties and potential impurities. These methodological developments respond to the pharmaceutical industry's growing need for comprehensive chemical characterization protocols.

The environmental impact and green chemistry aspects of producing and using this compound have gained attention. Researchers are investigating more sustainable synthesis routes that reduce organic solvent use and improve atom economy. These efforts align with broader trends toward sustainable chemistry in pharmaceutical development.

Patent landscapes reveal growing intellectual property activity surrounding derivatives of N-(3-acetylphenyl)-2-(4-methylbenzenesulfonyl)acetamide, particularly in therapeutic applications. This reflects the compound's potential importance in future drug development, making it a subject of interest for pharmaceutical patent analysts and research strategists.

In research settings, this compound often serves as a valuable chemical probe for studying specific biological mechanisms. Its well-defined structure and modifiable functional groups make it particularly useful for structure-activity relationship (SAR) studies, a fundamental approach in modern drug discovery programs.

The future outlook for CAS 823835-82-1 appears promising, with potential applications expanding beyond its current uses. As research into targeted therapies grows, compounds with this structural motif may play increasingly important roles. The scientific community continues to explore its possibilities while addressing challenges related to synthesis optimization and application-specific modifications.